Cas no 2226-08-6 (Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-)

Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl- structure
2226-08-6 structure
Product Name:Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-
CAS No:2226-08-6
MF:C11H20O
MW:168.275903701782
CID:271612
PubChem ID:85998
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-
    • 2-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)ethanol
    • EINECS 240-567-3
    • exo-3,3-Dimethylbicyclo(2.2.1)heptan-2-ethanol
    • EINECS 218-756-7
    • 2-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)ethanol
    • NS00049519
    • endo-2-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)ethanol
    • 2226-08-6
    • EINECS 240-472-7
    • SCHEMBL10785695
    • 2-(3,3-Dimethyl-bicyclo[2.2.1.]hept-2-yl)-ethanol
    • 16503-26-7
    • 2-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)ethan-1-ol
    • DTXSID50936926
    • 16423-26-0
    • 2-(6,6-Dimethyl-5-bicyclo[2.2.1]heptanyl)ethanol
    • Endo-2-[3,3-dimethylbicyclo[2.2.1]hept-2-yl]ethanol
    • Inchi: 1S/C11H20O/c1-11(2)9-4-3-8(7-9)10(11)5-6-12/h8-10,12H,3-7H2,1-2H3
    • InChI Key: DUINBOMGEZFPDK-UHFFFAOYSA-N
    • SMILES: OCCC1C2CCC(C2)C1(C)C

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.941
  • Boiling Point: 104 °C (5 mmHg)
  • Flash Point: 103.8°C
  • Refractive Index: 1.477
  • PSA: 20.23
  • LogP: 2.44110

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